4-Bromopyrazolo[1,5-a]pyrazine
Overview
Description
4-Bromopyrazolo[1,5-a]pyrazine is a derivative of pyrazolo[1,5-a]pyrimidines, which are a large family of N-heterocyclic compounds . These compounds have significant impact in medicinal chemistry and have attracted attention in material science due to their photophysical properties . They are widely used in the synthesis of pesticides and pharmaceuticals .
Synthesis Analysis
The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles . 4-Bromopyrazolo[1,5-a]pyrazines react with aryl(hetaryl)boronic acids in the presence of catalytic amounts of Pd(dppf)Cl2·CH2Cl2 and an excess of Cs2CO3 .Molecular Structure Analysis
The structural motif of pyrazolo[1,5-a]pyrimidine is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .Chemical Reactions Analysis
The Suzuki–Miyaura reaction, a palladium-catalyzed cross coupling of aryl halides with arylboronic acids, has been studied in recent years as an effective option for constructing pharmacologically useful substances .Physical And Chemical Properties Analysis
The molecular weight of 4-Bromopyrazolo[1,5-a]pyrazine is 198.02 . The molecular formula is C6H4BrN3 . The canonical SMILES is C1=CN2C(=CC=N2)C(=N1)Br .Scientific Research Applications
Medicine: Pharmaceutical Applications
4-Bromopyrazolo[1,5-a]pyrazine derivatives are utilized in pharmaceuticals, particularly as bioactive compounds. They are part of nitrogen-containing heterocycles used in various drugs due to their biological activities .
Organic Synthesis: Building Blocks
In organic synthesis, 4-Bromopyrazolo[1,5-a]pyrazine reacts with aryl(hetaryl)boronic acids to form 4-aryl(hetaryl)pyrazolo[1,5-a]pyrazines, which are valuable building blocks for creating a wide range of organic compounds .
Biological Research: Study of Bioactive Compounds
The pyrrolopyrazine scaffold is studied for its wide range of biological activities, which can lead to the development of new therapeutic agents .
Chemical Synthesis: Synthetic Methods
Various efficient synthetic methods for pyrrolopyrazines are researched, including cyclization, ring annulation, and direct C-H arylation, which are essential for advancing chemical synthesis techniques .
Drug Development: Versatile Scaffold
Imidazo[1,2-a]pyrazine, a related scaffold, is noted for its versatility in drug development, indicating that similar applications could be explored for 4-Bromopyrazolo[1,5-a]pyrazine derivatives .
Safety and Hazards
Mechanism of Action
Target of Action
For instance, some derivatives have been found to act as dopamine D1 receptor agonists, P38 MAP kinase inhibitors, and inhibitors of Janus kinase . These targets play crucial roles in various biological processes, including neurotransmission, inflammation, and cell signaling.
Mode of Action
For instance, as dopamine D1 receptor agonists, they can enhance dopaminergic signaling As P38 MAP kinase inhibitors, they can reduce inflammatory responses. And as inhibitors of Janus kinase, they can modulate immune responses .
Biochemical Pathways
For instance, they may affect dopaminergic signaling pathways, inflammatory response pathways mediated by P38 MAP kinase, and immune response pathways involving Janus kinase .
Result of Action
Based on the known effects of pyrazolo[1,5-a]pyrazine derivatives, it can be inferred that these compounds may have various effects, such as enhancing dopaminergic signaling, reducing inflammatory responses, and modulating immune responses .
properties
IUPAC Name |
4-bromopyrazolo[1,5-a]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-6-5-1-2-9-10(5)4-3-8-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLNBPLSGORMPBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)C(=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromopyrazolo[1,5-a]pyrazine | |
CAS RN |
1246552-49-7 | |
Record name | 4-bromopyrazolo[1,5-a]pyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 4-Bromopyrazolo[1,5-a]pyrazine in organic synthesis?
A1: 4-Bromopyrazolo[1,5-a]pyrazine serves as a crucial building block in organic synthesis. Its reactivity stems from the bromine atom at the 4-position, making it an electrophilic substrate. This electrophilicity allows for various modifications, notably reactions with nucleophiles like thiophenols. As detailed in the research, reacting 4-Bromopyrazolo[1,5-a]pyrazine with substituted thiophenols in dimethylformamide, using potassium carbonate as a base and heating to 90°C, yields 4-arylthiopyrazolo[1,5-a]pyrazines. [] This synthetic strategy enables the introduction of diverse arylthio groups onto the pyrazolo[1,5-a]pyrazine scaffold, expanding the possibilities for creating novel compounds with potentially valuable biological activities.
Q2: What are the potential applications of the derivatives synthesized from 4-Bromopyrazolo[1,5-a]pyrazine?
A2: The research highlights the promising antimicrobial activity of some derivatives synthesized from 4-Bromopyrazolo[1,5-a]pyrazine. Specifically, some 4-S-substituted pyrazole[1,5-a]pyrazines demonstrated significant antibacterial activity against Staphylococcus aureus and Micrococcus luteum, and antifungal activity against Aspergillus niger. [] This finding suggests the potential of these derivatives as lead compounds for developing new antimicrobial agents. Further investigation into their structure-activity relationships, mechanism of action, and in vivo efficacy could pave the way for novel therapeutic solutions against infectious diseases.
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